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Compound of Interest

Compound Name: YSR734

Cat. No.: B12375130 Get Quote

For research use only. Not for human or veterinary use.[1]

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with YSR734, a covalent Histone Deacetylase

(HDAC) inhibitor.[2][3] YSR734 is under investigation for its potential in treating acute myeloid

leukemia and Duchenne muscular dystrophy.[1][4] Given its status as a novel compound, all

handling procedures must prioritize safety and assume the substance is highly hazardous.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure through inhalation, skin

contact, and eye contact. The following table outlines the required PPE for handling YSR734.
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Body Part Required PPE Purpose

Hands

Double Gloving: An inner layer

of nitrile gloves and an outer

layer of chemically resistant

gloves (e.g., butyl rubber or

Viton™).

Provides robust protection

against a wide range of

potential chemical interactions.

Eyes/Face
Chemical splash goggles and

a full-face shield.

Protects against splashes,

sprays, and airborne particles.

Goggles should provide a

complete seal around the

eyes.

Body

A flame-resistant lab coat, a

chemically resistant apron, full-

length pants, and closed-toe

shoes are required. For

procedures with a higher risk

of splashes, a chemically

resistant suit is recommended.

Protects the skin from

accidental contact with the

substance.

Respiratory

A properly fitted respirator with

a combination of organic vapor

and particulate cartridges (e.g.,

P100/OV).

Protects against the inhalation

of potentially toxic vapors,

aerosols, or fine powders.

Operational Plan: Step-by-Step Handling
Procedures
All work with YSR734 must be conducted in a controlled laboratory environment, adhering to

the following procedures:

Preparation and Environment:

All handling of YSR734 must occur within a certified chemical fume hood to prevent

inhalation of vapors, dust, or aerosols.
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Ensure an emergency plan is in place, with clear access to a safety shower, eyewash

station, and appropriate fire extinguisher.

Minimize the quantities of YSR734 used in any single experiment.

Never work alone when handling compounds of unknown toxicity.

Solution Preparation:

YSR734 is soluble in DMSO and a formulation of 10% DMSO with 90% Corn Oil.

When preparing a DMSO stock solution, pre-dissolve the desired weight of YSR734 in the

appropriate volume of DMSO.

For in vivo formulations, a common method involves sequentially adding and mixing the

DMSO stock solution with PEG300, Tween 80, and ddH₂O, or with corn oil for a simpler

formulation.

Experimental Use:

YSR734 has demonstrated biological activity in nanomolar concentrations for inhibiting

HDAC1, HDAC2, and HDAC3.

In cell culture experiments, such as with MV4-11 AML cells, inhibitor treatments have been

conducted for 6 hours, followed by a cellular washout and a 16-hour incubation before

analysis.

Storage:

Store YSR734 in a dry, dark environment.

For short-term storage (days to weeks), a temperature of 0-4°C is recommended.

For long-term storage (months to years), maintain a temperature of -20°C. Stock solutions

can be stored at -80°C for up to 6 months.

Disposal Plan
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Proper disposal of YSR734 and associated waste is critical to prevent environmental

contamination and ensure safety.

Waste Segregation:

All disposable materials that have come into contact with YSR734, including gloves,

pipette tips, and containers, must be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Waste Treatment:

Consult your institution's Environmental Health and Safety (EHS) office for specific

guidelines on the disposal of novel chemical compounds.

Do not dispose of YSR734 down the drain or in regular trash.

Decontamination:

All non-disposable equipment and work surfaces should be thoroughly decontaminated

using a validated procedure. Consult your EHS office for appropriate decontamination

agents.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the general workflow for handling YSR734 and its known

signaling pathway.
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Caption: General workflow for safely handling YSR734.
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Caption: YSR734 signaling pathway in cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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